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For researchers, scientists, and professionals in drug development, understanding the nuanced

effects of plant growth regulators is paramount. This guide provides a comprehensive

comparison of prohexadione calcium's efficacy in enhancing peanut yields across various

cultivars, supported by experimental data and detailed protocols.

Prohexadione calcium, a gibberellin biosynthesis inhibitor, is a widely utilized plant growth

regulator in peanut (Arachis hypogaea L.) cultivation to manage excessive vine growth, which

can impede harvest efficiency and potentially reduce yields.[1][2][3][4] Its application is

intended to shift the plant's energy allocation from vegetative to reproductive growth, thereby

increasing pod yield. However, the yield response to prohexadione calcium is not always

consistent and can be influenced by factors such as cultivar type, application rate and timing,

and environmental conditions. This guide synthesizes findings from various studies to provide a

clear comparison of prohexadione's effects.

Comparative Yield Performance
The efficacy of prohexadione calcium in increasing peanut yield is highly dependent on the

cultivar. Studies have shown a range of responses, from significant yield increases to no effect,

and in some cases, even yield reduction. For instance, the cultivar 'NC 9' has demonstrated a

consistent positive yield response to prohexadione, with increases ranging from 7% to 16%. In

contrast, the yield of 'VA-C 92R' has been shown to decrease by as much as 8% with

prohexadione application in some studies. Other cultivars like 'NC 10C', 'NC 12C', and 'NC-V
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11' have shown variable responses, with some experiments reporting yield increases of 9% to

15% and others showing no significant effect.

Recent studies on runner market type cultivars have also highlighted the variability in yield

response. In large plot on-farm experiments, reduced rates of prohexadione calcium (105 g

a.i./ha) significantly increased yields by 453 to 731 kg/ha compared to non-treated controls.

However, in small-plot experiments, prohexadione calcium did not consistently increase yield,

regardless of the application rate. A 2023 study found that for the cultivars 'Bailey II', 'NC20',

and 'Sullivan', yield was higher with prohexadione application, while 'Emery' showed no

change, and 'Walton' experienced a yield decrease.

Prohexadione Calcium vs. Alternative Treatments
Historically, daminozide was another plant growth regulator used to control vine growth in

peanuts. Comparative studies indicated that prohexadione calcium provided a similar

reduction in vegetative growth to daminozide. However, due to health concerns, the registration

for daminozide was canceled in 1989, leaving prohexadione calcium as the primary tool for

this purpose.

The most relevant "alternative" to a standard prohexadione application is often a different

application strategy (i.e., varying the rate and timing) or forgoing treatment altogether (non-

treated control). Research indicates that reduced rates of prohexadione, such as 0.75x the

manufacturer's recommended rate (105 g a.i./ha), can provide a significant yield improvement

and a greater return on investment compared to the full rate or a non-treated control in large

on-farm settings. The timing of application is also critical, with applications at 50% to 100%

canopy closure being the standard recommendation.

Quantitative Data Summary
The following tables summarize the quantitative data from various studies on the effect of

prohexadione calcium on peanut yield and other key metrics.

Table 1: Effect of Prohexadione Calcium on Yield of Different Virginia-Type Peanut Cultivars
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Cultivar
Prohexadione
Treatment

Yield Change (%) Reference

NC 9
140 g ai/ha (split

application)
+7 to +16

ATVC-1
140 g ai/ha (split

application)
+9 to +15 (variable)

NC 10C
140 g ai/ha (split

application)
+9 to +15 (variable)

NC 12C
140 g ai/ha (split

application)
+9 to +15 (variable)

NC-V 11
140 g ai/ha (split

application)
+9 to +15 (variable)

VA-C 92R
140 g ai/ha (split

application)
-8 to +5 (variable)

Bailey II
Two applications at

7.25 oz/acre
Increased

Emery
Two applications at

7.25 oz/acre
No change

NC20
Two applications at

7.25 oz/acre
Increased

Walton
Two applications at

7.25 oz/acre
Decreased

Sullivan
Two applications at

7.25 oz/acre
Increased

Table 2: Effect of Different Prohexadione Calcium Rates on Runner-Type Peanut Yield in

Large On-Farm Experiments
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Treatment (Rate)
Application Rate (g
a.i./ha)

Yield Increase vs.
Control ( kg/ha )

Reference

0.5x 70 453 - 731

0.75x 105 453 - 731

1.0x 140 453 - 731

Experimental Protocols
General Experimental Design for Prohexadione Field
Trials
Field experiments to evaluate the effect of prohexadione calcium on peanut yield are typically

conducted using a randomized complete block design with multiple replications (usually four).

Treatments are applied to plots of a specified size, which can range from small plots (e.g., 2

rows by 10 meters) to large on-farm strips (e.g., 4 rows the length of the field).

Treatments: Treatments typically include a non-treated control and various rates and

application timings of prohexadione calcium. For example, rates might include a 0.5x,

0.75x, and 1.0x concentration of the manufacturer's recommended rate. Application timings

are often based on the percentage of canopy closure, with common timings being at 50%

and 100% canopy closure.

Application: Prohexadione calcium is typically applied using a CO2-pressurized backpack

sprayer for small plots or a tractor-mounted sprayer for larger plots. The application usually

includes adjuvants such as crop oil concentrate and urea ammonium nitrate to improve

efficacy.

Data Collection: At the end of the growing season, peanuts are harvested, and various

parameters are measured. Key data points include:

Pod Yield: The total weight of the pods harvested from each plot, adjusted to a standard

moisture content (typically 7-8%).

Main Stem Height: Measured to assess the reduction in vegetative growth.
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Row Visibility: A visual rating to quantify the definition of the peanut rows, which is an

indicator of harvest efficiency.

Pod and Kernel Metrics: This can include the number of pods per plant, 100-seed weight,

and the percentage of total sound mature kernels (TSMK).

Statistical Analysis: The collected data is subjected to analysis of variance (ANOVA) to

determine the statistical significance of the treatment effects. Mean separation tests, such as

Fisher's Protected LSD, are used to compare the means of the different treatments.

Visualizing the Process and Comparisons
To better illustrate the experimental workflow and the comparative effects of different

prohexadione strategies, the following diagrams are provided.
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Caption: Experimental workflow for evaluating prohexadione's effect on peanut yield.
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Caption: Comparison of different prohexadione application strategies on peanut growth and

yield.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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